BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Guide to the Proper Disposal of
Tirasemtiv

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tirasemtiv

Cat. No.: B1682385

This document provides crucial safety and logistical information for the proper disposal of
Tirasemtiv (also known as CK-2017357), a research compound used by scientists and drug
development professionals. Adherence to these procedures is vital for ensuring laboratory
safety and environmental protection.

Hazard and Disposal Summary

Tirasemtiv is classified as harmful if swallowed.[1] Proper disposal is not merely a suggestion
but a requirement dictated by local, regional, and national regulations. The consensus from
safety data sheets (SDS) is to treat Tirasemtiv as a chemical waste product to be handled by
professionals.[1][2]
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Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe handling and disposal of Tirasemtiv
from the point of use to its final collection.
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Step 1: Personal Protective Equipment (PPE)

Before handling Tirasemtiv, ensure you are wearing appropriate PPE. This includes, but is not
limited to:

o Safety glasses

e Lab coat

o Chemical-resistant gloves

Step 2: Segregation and Collection of Waste

¢ Solid Waste: Collect any unused or expired solid Tirasemtiv, as well as any lab materials
heavily contaminated with it (e.g., weighing boats, contaminated paper towels), in a
dedicated, clearly labeled hazardous waste container. The container must be sturdy, leak-
proof, and compatible with the chemical.

o Liquid Waste: If Tirasemtiv has been dissolved in a solvent, the entire solution should be
treated as hazardous waste. Collect this liquid waste in a sealed, properly labeled container.
Do not mix with other incompatible waste streams.

o Empty Containers: The original Tirasemtiv container must be managed as hazardous waste.
The first rinse of a container that held a toxic chemical should be collected and disposed of
as hazardous waste.

Step 3: Labeling of Waste Containers

All waste containers must be accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "Tirasemtiv" or "CK-2017357"

The concentration (if in solution)

The primary hazard ("Toxic," "Harmful if swallowed")
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» The date the waste was first added to the container

Step 4: Storage of Waste

o Store the sealed waste container in a designated, secure area away from general lab traffic.
o Ensure the storage area is separate from incompatible chemicals.

o Keep the container closed except when adding waste.

Step 5: Arranging for Disposal

e Do not dispose of Tirasemtiv down the drain or in regular trash.

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for your hazardous waste.

o The official recommendation is to "Offer material to a licensed, professional waste disposal
company to dispose of as unused product.” Your EHS office will facilitate this.

Step 6: Documentation

Maintain a log of the hazardous waste generated, including the amount of Tirasemtiv and the
date it was designated for disposal. This is good laboratory practice and may be required by
your institution.

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Tirasemtiv.
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Caption: Workflow for the safe disposal of Tirasemtiv waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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